Cas no 2320382-90-7 (8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2320382-90-7
• MF: C₁₃H₁₅N₅OS
• MW: 289.356100320816
• CID: 5339859
• Update Time: 2025-07-09

8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(thiazol-4-yl)methanone
• 1,3-thiazol-4-yl-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C13H15N5OS/c19-13(12-5-20-8-15-12)18-9-1-2-10(18)4-11(3-9)17-7-14-6-16-17/h5-11H,1-4H2
• InChI Key： YAZTWHNQRWFXJI-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1C2CC(CC1CC2)N1C=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 92.2

Additional information on 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane

Exploring 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2320382-90-7): A Promising Heterocyclic Compound

In the realm of medicinal chemistry and drug discovery, heterocyclic compounds continue to attract significant attention due to their diverse biological activities and therapeutic potential. Among these, 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2320382-90-7) stands out as a structurally unique molecule with promising applications. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing frequently asked questions and trending topics in the field.

The compound 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane features a complex bicyclic framework combined with two distinct heterocyclic moieties: a 1,3-thiazole and a 1,2,4-triazole. These structural elements are commonly found in pharmaceuticals and agrochemicals, contributing to the compound's potential bioactivity. Researchers are particularly interested in its molecular interactions and binding affinities, which could lead to novel therapeutic agents.

Recent advancements in computational chemistry and AI-driven drug design have sparked renewed interest in compounds like 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane. The integration of machine learning algorithms in molecular docking studies has accelerated the identification of potential targets for such molecules. This aligns with the growing demand for precision medicine and targeted therapies, making the compound a subject of cutting-edge research.

The synthesis of 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Researchers have explored various catalytic systems and green chemistry approaches to optimize the yield and purity of the final product. These efforts reflect the broader trend toward sustainable synthesis in the pharmaceutical industry.

From an application perspective, preliminary studies suggest that 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane may exhibit enzyme inhibitory properties, particularly against targets involved in inflammatory pathways and cellular signaling. This has led to speculation about its potential in treating conditions such as autoimmune disorders and certain cancers. However, extensive preclinical testing and clinical trials are necessary to validate these hypotheses.

The compound's physicochemical properties, including its solubility, stability, and logP value, are critical factors in drug development. Researchers are investigating various formulation strategies to enhance its bioavailability, a common challenge with complex heterocyclic compounds. These studies often employ advanced techniques like nanoparticle delivery systems and co-crystallization.

In the context of intellectual property and commercial potential, 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane has attracted attention from pharmaceutical companies exploring novel small molecule therapeutics. The compound's unique structure makes it a valuable candidate for patent applications and drug discovery pipelines.

For researchers working with 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane, proper handling protocols and storage conditions are essential to maintain compound integrity. While not classified as hazardous, standard laboratory safety measures should always be followed when working with any chemical substance.

The future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its biological effects, as well as investigations into its metabolic stability and toxicity profile. These studies will be crucial in determining whether 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane can progress from a research chemical to a viable drug candidate.

As the scientific community continues to explore the potential of heterocyclic compounds, molecules like 8-(1,3-thiazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane represent exciting opportunities for innovation in medicinal chemistry. Its unique combination of structural features and potential biological activities makes it a compound worth watching in the coming years.